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Source (DOI)

Tea Cultivar
(‘"Huangjinya')

Avian Coloration
(House Finch)

Cyanobacterial
Photoprotection
(OCP)

Carotenoid content
(including echinenone) is
significantly influenced by
cultivation altitude and
processing. [1]

3-hydroxy-echinenone is
the primary red pigment
in plumage; its production
may not follow the
previously assumed
CYP2J19/BDH1L
pathway. [2]

The photoconversion
mechanism of the Orange
Carotenoid Protein (OCP)
depends on its
chromophore (e.g.,
echinenone) and involves
a unique two-photon
process. [3]

Carotenoids: 551.88 +
7.09 pg-g~t (high-altitude)
vs. lower in low-altitude;
Targeted metabolomics
guantified 16 carotenoids.

[1]

Study identified 3-OH-
echinenone as the major
ketocarotenoid; Enzyme
function assays and gene
expression analysis (RNA
sequencing) were used.

[2]

For echinenone-bound
OCP, the active OCPR
form is only produced
after two photon
absorptions ~1 second
apart; analyzed via visible
broadband transient
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absorption spectroscopy.
[3]
Carotenoid Echinenone is a Pathway characterization -

fundamental biosynthetic
intermediate and natural
chromophore in

Biosynthesis
(Cyanobacteria)

cyanobacteria. [4]

using genetic and
biochemical methods;
echinenone is produced
from 3-carotene by a [3-
carotene ketolase (CrtO
or Crtw). [4]

Experimental Protocols: Key Methods

Here are detailed methodologies for working with and analyzing echinenone, as cited in the literature.

HPLC Analysis of Carotenoids (using Echinenone as a Standard)

This protocol is adapted from a methods paper detailing the extraction and quantification of [-carotene,

using echinenone as an internal standard. [4] [5]

e Materials:

o Carotenoid standards: Echinenone (e.g., Carotenature #0283) and 3-carotene (e.g., Sigma

#C9750). [5]

o Extraction solvents: Petroleum ether, methanol, acetone (ACS or HPLC grade).

o HPLC System: e.g., Ultimate 3000 (Thermo Fisher Scientific).

o HPLC Column: Reverse-phase C18 column (e.g., Denali C18, 250 mm x 4.6 mm, 5 ym).

o Mobile Phase: Acetonitrile 70% : Methylene chloride 15% : Methanol 15% (HPLC grade). [4]

e Protocol:

o Sample Preparation: Homogenize tissue sample. For 100 uL of supernatant, add 20 uL of
echinenone internal standard (e.g., 1 ng/uL) and 80 uL of methanol. [4]
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o Lipid Extraction: Add 2 mL of petroleum ether, vortex for 30 seconds, and centrifuge (e.g., 382
x g for 3 min). Transfer the supernatant (organic layer) to a new tube. Repeat the extraction. [4]

o Drying and Reconstitution: Evaporate the combined supernatant to dryness under a stream
of nitrogen gas. Reconstitute the residue in 50 pL of HPLC mobile phase. [4]

o HPLC Injection & Analysis: Inject 20 pL into the HPLC system with a mobile phase flow rate
of 1.8 mL/min. Detect carotenoids by UV absorbance at 450 hm. [4]

o Quantification: Identify echinenone and other carotenoids by comparing their retention times
and spectra to authentic standards. Generate a standard curve with a series of mass ratios of
echinenone to [3-carotene for accurate quantification. [4]

Targeted Metabolomics for Pigment Profiling

This approach, used in the tea cultivar study, allows for the simultaneous absolute quantification of multiple

pigments, including echinenone. [1]

e Core Technique: Liquid Chromatography-Mass Spectrometry (LC-MS).
¢ Methodology:
o Targeted Analysis: The method is designed to detect and quantify a predefined list of
metabolites—in this case, 16 carotenoids and 18 flavonoids. [1]
o Use of Standards: Relies on authentic chemical standards for each compound to generate
calibration curves, ensuring high specificity and accuracy for concentration measurements. [1]
o Application: This protocol is ideal for precisely tracking changes in echinenone and related
metabolite levels in response to experimental variables like environmental stress or different
processing techniques. [1]

Signaling Pathway & Experimental Workflow Diagrams

Below are Graphviz-generated diagrams illustrating the core concepts from the research.

Biosynthetic Pathway of Echinenone in Cyanobacteria

This diagram summarizes the established biosynthetic route to echinenone in cyanobacteria, as described in

the research. [4]
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Echinenone is synthesized from [3-carotene via the ketolase CrtO/W in cyanobacteria. [4]

Two-Photon Photoconversion Mechanism of OCP

This diagram illustrates the unique two-photon absorption mechanism for OCP bound to echinenone, a key

finding from the research. [3]
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For echinenone-bound OCP, the active red state (OCPr) forms only after two sequential photon absorptions.

[3]

Research Implications and Future Directions

The gathered research points to several promising areas for further investigation:

e Alternative Metabolic Pathways: The finding in house finches suggests that 3-hydroxy-
echinenone, a key ornamental pigment, might be produced via an unknown, non-mitochondrial
enzyme pathway distinct from the established CYP2J19/BDH1L mechanism. [2] Identifying this
pathway is a significant open question.

¢ Novel Photophysics for Biotechnology: The sequential two-photon mechanism in echinenone-
bound OCP acts as a natural threshold switch, preventing unnecessary photoprotection under low
light. [3] This principle could inspire the design of nonlinear optical sensors or switches.

e Leveraging Advanced Metabolomics: The tea study demonstrates the power of targeted
metabolomics to precisely quantify how pre-harvest (altitude) and post-harvest (processing) factors
influence echinenone levels, a approach applicable to other crops and natural products. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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